Cas no 929389-41-3 (5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide)

5-Ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide is a benzofuran-derived carboxamide compound with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the ethoxy substituent and the 2-methylphenyl carboxamide moiety, contribute to its unique physicochemical properties, such as enhanced lipophilicity and potential bioactivity. The compound's benzofuran core is known for its stability and versatility in drug design, while the phenyl and methylphenyl groups may influence binding affinity and selectivity. This molecule is of interest for further investigation in the development of therapeutic agents, particularly in targeting specific enzymatic or receptor pathways. Its well-defined synthetic route allows for consistent purity and scalability.

5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide structure

929389-41-3 structure

Product Name:5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide

CAS No:929389-41-3

MF:C₂₄H₂₁NO₃

MW:371.428446531296

CID:5790418

PubChem ID:24281131

Update Time:2025-08-02

5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- F2095-0107
- 5-ethoxy-2-phenyl-N-(o-tolyl)benzofuran-3-carboxamide
- AKOS002291066
- STL034408
- 5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide
- 929389-41-3
- Inchi： 1S/C24H21NO3/c1-3-27-18-13-14-21-19(15-18)22(23(28-21)17-10-5-4-6-11-17)24(26)25-20-12-8-7-9-16(20)2/h4-15H,3H2,1-2H3,(H,25,26)
- InChI Key： VVENRNJBKPSLKX-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=CC=2C(C(NC2C=CC=CC=2C)=O)=C1C1C=CC=CC=1)OCC

Computed Properties

Exact Mass: 371.15214353g/mol
Monoisotopic Mass: 371.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 518
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 51.5Å²

5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2095-0107-2μmol	5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide	929389-41-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2095-0107-1mg	5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide	929389-41-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2095-0107-2mg	5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide	929389-41-3	90%+	2mg	$59.0	2023-05-16

5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Additional information on 5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide

5-Ethoxy-N-(2-Methylphenyl)-2-Phenyl-1-Benzofuran-3-Carboxamide: A Comprehensive Overview

5-Ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide, identified by the CAS registry number 929389-41-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a benzofuran ring system, an ethoxy group, and a carboxamide substituent, making it a promising candidate for various therapeutic interventions.

The synthesis of 5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide involves a multi-step process that typically begins with the preparation of the benzofuran core. Recent advancements in synthetic methodologies have enabled chemists to optimize the construction of this framework, ensuring high yields and purity. The introduction of the ethoxy group and the carboxamide substituent is achieved through precise functional group transformations, often involving coupling reactions or nucleophilic substitutions.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that 5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate key cellular pathways, such as the NF-kB pathway, has been extensively investigated in recent research.

The structural uniqueness of this compound also contributes to its selectivity in binding to specific molecular targets. For instance, computational studies have revealed that the ethoxy group plays a critical role in enhancing the molecule's solubility and bioavailability, while the carboxamide moiety is essential for its interaction with protein targets. These findings underscore the importance of rational drug design in optimizing therapeutic agents.

In terms of applications, 5-ethoxy-N-(2-methylphenyl)-2-phenyl-1-benzofuran-3-carboxamide has shown promise in preclinical models of cancer. Recent studies have highlighted its ability to inhibit tumor growth by targeting specific oncogenic pathways. Additionally, its potential as a radiosensitizer has been explored, offering new avenues for combination therapies in oncology.

The development of this compound has also been influenced by advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools have enabled researchers to characterize the compound's structure with unprecedented accuracy, facilitating further studies into its pharmacokinetics and toxicity profiles.

In conclusion, 5-Ethoxy-N-(2-Methylphenyl)-2-Phenyl-1-Benzofuran-3-Carboxamide, with its unique structure and diverse biological activities, represents a significant advancement in organic chemistry and pharmacology. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs and contributing to the development of novel therapeutic agents.